![molecular formula C14H19ClN2O B185465 3-(4-Chlorophenyl)-1-cyclohexyl-1-methylurea CAS No. 82744-95-4](/img/structure/B185465.png)
3-(4-Chlorophenyl)-1-cyclohexyl-1-methylurea
Overview
Description
3-(4-Chlorophenyl)-1-cyclohexyl-1-methylurea, also known as CPPU, is a synthetic plant growth regulator that belongs to the family of phenylurea compounds. CPPU has been widely used in the agricultural industry to increase crop yield and improve fruit quality. In recent years, CPPU has also gained attention in scientific research due to its potential applications in various fields, including biotechnology, medicine, and environmental science.
Scientific Research Applications
3-(4-Chlorophenyl)-1-cyclohexyl-1-methylurea has been studied extensively in various scientific fields, including plant physiology, biotechnology, and medicine. In plant physiology, this compound has been used to promote fruit growth and development, delay fruit senescence, and increase fruit quality. This compound has also been shown to enhance plant resistance to abiotic stress, such as drought, salinity, and temperature extremes.
In biotechnology, this compound has been used as a tool to induce somatic embryogenesis, a process that allows the regeneration of plants from somatic cells. This compound has also been used to improve the efficiency of plant transformation and gene expression.
In medicine, this compound has been investigated for its potential therapeutic applications, including its anti-inflammatory, anti-cancer, and neuroprotective effects. This compound has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-1β, and to induce apoptosis in cancer cells. This compound has also been shown to protect neurons against oxidative stress and to improve cognitive function in animal models of Alzheimer's disease.
Mechanism of Action
The mechanism of action of 3-(4-Chlorophenyl)-1-cyclohexyl-1-methylurea is not fully understood, but it is believed to involve the activation of cytokinin signaling pathways in plants and the modulation of various cellular pathways in animals. In plants, this compound has been shown to stimulate cell division and elongation, promote the synthesis of cytokinins, and regulate the expression of genes involved in fruit development and quality.
In animals, this compound has been shown to activate the PI3K/Akt and MAPK/ERK pathways, which are involved in cell proliferation, survival, and differentiation. This compound has also been shown to modulate the expression of genes involved in inflammation, apoptosis, and oxidative stress.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects in plants and animals. In plants, this compound has been shown to increase fruit size, weight, and yield, improve fruit color, flavor, and texture, and delay fruit senescence. This compound has also been shown to enhance plant resistance to abiotic stress, such as drought, salinity, and temperature extremes.
In animals, this compound has been shown to have anti-inflammatory, anti-cancer, and neuroprotective effects. This compound has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-1β, and to induce apoptosis in cancer cells. This compound has also been shown to protect neurons against oxidative stress and to improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
3-(4-Chlorophenyl)-1-cyclohexyl-1-methylurea has several advantages for lab experiments, including its high purity, stability, and solubility in water and organic solvents. This compound is also relatively easy to synthesize and can be obtained in large quantities. However, this compound has some limitations for lab experiments, including its high cost, potential toxicity, and limited availability in some regions.
Future Directions
3-(4-Chlorophenyl)-1-cyclohexyl-1-methylurea has several potential future directions, including its use as a plant growth regulator in agriculture, a tool for plant biotechnology, and a therapeutic agent in medicine. This compound has also been investigated for its potential environmental applications, such as its use in wastewater treatment and soil remediation.
In agriculture, this compound could be used to improve crop yield and quality, reduce pesticide use, and enhance plant resistance to abiotic stress. In biotechnology, this compound could be used to improve plant transformation and gene expression, and to induce somatic embryogenesis. In medicine, this compound could be developed as a novel therapeutic agent for various diseases, including cancer, inflammation, and neurodegenerative disorders.
Conclusion
This compound is a synthetic plant growth regulator that has gained attention in scientific research due to its potential applications in various fields, including agriculture, biotechnology, medicine, and environmental science. This compound has been shown to have various biochemical and physiological effects in plants and animals, and its mechanism of action is still being investigated. This compound has several advantages for lab experiments, but also has some limitations. This compound has several potential future directions, and further research is needed to fully explore its potential applications.
Synthesis Methods
3-(4-Chlorophenyl)-1-cyclohexyl-1-methylurea is synthesized through a multistep process that involves the reaction of 4-chloroaniline with cyclohexyl isocyanate to form 4-chlorophenylcyclohexylurea. The intermediate product is then reacted with methyl isocyanate to produce this compound. The chemical structure of this compound is shown in Figure 1.
Properties
IUPAC Name |
3-(4-chlorophenyl)-1-cyclohexyl-1-methylurea | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19ClN2O/c1-17(13-5-3-2-4-6-13)14(18)16-12-9-7-11(15)8-10-12/h7-10,13H,2-6H2,1H3,(H,16,18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DIELICWOQLKXDK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1CCCCC1)C(=O)NC2=CC=C(C=C2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40357469 | |
Record name | 3-(4-chlorophenyl)-1-cyclohexyl-1-methylurea | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40357469 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
266.76 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
82744-95-4 | |
Record name | 3-(4-chlorophenyl)-1-cyclohexyl-1-methylurea | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40357469 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-(4-CHLOROPHENYL)-1-CYCLOHEXYL-1-METHYLUREA | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.